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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B7950028

Essential Safety and Handling Guide for (R)-
TCO-OH

For researchers, scientists, and drug development professionals, the safe handling of
specialized chemical reagents like (R)-TCO-OH is paramount. This guide provides immediate
and essential safety, operational, and disposal information to ensure the integrity of your
research and the safety of laboratory personnel.

(R)-TCO-OH, with the synonym (E)-Cyclooct-4-enol and CAS Number 85081-69-2, is a
PROTAC linker utilized in click chemistry. While comprehensive toxicological data is not widely
available, the primary identified hazard is the risk of serious eye damage. Adherence to strict
safety protocols is therefore mandatory.

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling (R)-TCO-
OH to minimize exposure risk.
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Specifications and
PPE Category Item )
Recommendations

Must be worn to protect
] against splashes. A face shield
Eye & Face Protection Safety Goggles )
is recommended when

handling larger quantities.

Nitrile or other suitable
chemical-resistant gloves are

Hand Protection Chemical-Resistant Gloves required. Inspect gloves for
any tears or perforations

before use.

A standard laboratory coat
] should be worn to protect skin
Body Protection Laboratory Coat ) )
and clothing from accidental

contact.

Work should be conducted in a

well-ventilated area or a
Respiratory Protection Not generally required chemical fume hood to avoid

inhalation of any potential

vapors.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of (R)-TCO-OH
and ensuring a safe laboratory environment.

Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

¢ Location: All work with (R)-TCO-OH should be performed in a well-ventilated laboratory or

inside a chemical fume hood.
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» Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as a

calibrated pipette.

o Contamination: Avoid contact with skin, eyes, and clothing. In case of accidental contact,

follow the first aid procedures outlined below.

Storage Protocol:

¢ (R)-TCO-OH should be stored at -20°C for long-term stability.[1]

o Keep the container tightly closed and in a dry, dark place.

» Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures

In the event of exposure to (R)-TCO-OH, immediate action is crucial.

Exposure Route

First Aid Procedure

Eye Contact

Serious eye damage is a primary hazard.
Immediately flush eyes with plenty of water for
at least 20 minutes, holding the eyelids open.[2]
[3][4][5][6] Remove contact lenses if present and
easy to do so.[2][3] Seek immediate medical

attention from an ophthalmologist.[2][3]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove any contaminated clothing.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if symptoms persist.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Disposal Plan
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(R)-TCO-OH is a non-halogenated organic compound and must be disposed of as hazardous
chemical waste. Adherence to institutional and local regulations is mandatory.

Disposal Protocol:

Waste Collection:

o Collect waste (R)-TCO-OH and any contaminated materials (e.g., pipette tips, gloves) in a
designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be marked as "Non-halogenated Organic Waste".[7][8][9][10][11]

Labeling:

o Ensure the waste container is accurately labeled with its contents, including the full
chemical name "(R)-TCO-OH".

Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area, away from
incompatible materials.

Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
service.

o Do not dispose of (R)-TCO-OH down the drain.[8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of (R)-TCO-OH,
from initial preparation to final disposal.
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Workflow for Safe Handling of (R)-TCO-OH
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Safe handling workflow for (R)-TCO-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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